Cas no 2247107-55-5 (3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride)

• Product Name: 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride
• CAS No: 2247107-55-5
• MF: C₈H₈ClNO₆S
• MW: 281.670220375061
• CID: 6335834
• PubChem ID: 165719265
• Update Time: 2025-10-29

3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2247107-55-5
• 3-(methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride
• EN300-6493283
• 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride

• Inchi： 1S/C8H8ClNO6S/c1-15-5-16-8-4-6(17(9,13)14)2-3-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key： DVLMUKNQLDLWLX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)OCOC)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 280.9760858g/mol
• Monoisotopic Mass: 280.9760858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Additional information on 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride

Introduction to 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride (CAS No. 2247107-55-5)

3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2247107-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both nitro and sulfonyl chloride functional groups in its structure endows it with unique reactivity, making it a valuable building block for further chemical transformations.

The structural motif of 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride consists of a benzene ring substituted at the 4-position with a nitro group (-NO₂) and at the 1-position with a sulfonyl chloride (-SO₂Cl) group. The 3-position is further modified by a methoxymethoxy group, which is a diether moiety represented chemically as -OCH₂OCH₃. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its interactions with other chemical entities during synthetic processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from aromatic sulfonyl chlorides. The nitro group in 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride serves as a versatile handle for further functionalization, either through reduction to an amine or through nucleophilic aromatic substitution reactions. Additionally, the sulfonyl chloride functionality allows for facile introduction of sulfonamides or other sulfur-containing derivatives, which are prevalent in many pharmaceuticals and agrochemicals.

The methoxymethoxy substituent at the 3-position adds an extra layer of complexity to the compound's reactivity. This group can participate in various chemical transformations, including ether cleavage under acidic or basic conditions, which might be exploited to generate more reactive intermediates or to modify the overall structure for specific applications. Such structural features make this compound particularly interesting for medicinal chemists seeking to design molecules with tailored biological activities.

One of the most compelling aspects of 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride is its potential utility in the synthesis of drug candidates. Sulfonyl chlorides are well-documented intermediates in the preparation of sulfonamide-based drugs, which have demonstrated efficacy across a wide range of therapeutic areas, including diabetes management, infectious diseases, and cancer treatment. The nitro group can be further converted into an amine or an azide, providing multiple pathways for constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride. By leveraging machine learning models trained on large datasets of bioactive compounds, researchers can predict binding affinities and optimize molecular structures for improved pharmacokinetic properties. This high-throughput approach has accelerated the discovery pipeline for new drug candidates derived from sulfonyl chloride intermediates.

The role of this compound in materials science is also noteworthy. Sulfonyl chlorides can be polymerized or incorporated into polymers as crosslinking agents, leading to materials with enhanced thermal stability or mechanical strength. The presence of electron-withdrawing groups such as the nitro group can influence polymer properties by affecting charge transport or optical characteristics, making this compound relevant for applications in organic electronics and advanced coatings.

In conclusion, 3-(Methoxymethoxy)-4-nitrobenzene-1-sulfonyl chloride (CAS No. 2247107-55-5) represents a multifunctional compound with broad applicability in pharmaceutical synthesis and materials engineering. Its unique structural features—combining a nitro group, a sulfonyl chloride moiety, and an electron-donating methoxymethoxy substituent—make it a promising candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.